Cas no 35234-16-3 (methyl (3E)-oct-3-enoate)

• Product Name: methyl (3E)-oct-3-enoate
• CAS No: 35234-16-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00672754
• CID: 318093
• PubChem ID: 5364697
• Update Time: 2025-06-14

methyl (3E)-oct-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Octenoic acid, methylester, (3E)-
• methyl (E)-oct-3-enoate
• methyl (E)oct-3-enoate
• Methyl 3-octenoate
• trans-3-Octenoic Acid,methyl ester
• trans-3-Octensaeuremethylester
• methyl (3E)-oct-3-enoate
• (E)-Methyl oct-3-enoate
• Methyl trans-3-octenoate
• EINECS 252-450-4
• SCHEMBL3811911
• DTXSID301313441
• Methyl (E)-3-octenoate
• Methyl (3E)-3-octenoate
• 3-Octenoic acid, methyl ester, (E)-
• AKOS006272535
• (E)-oct-3-enoic acid methyl ester
• 3-Octenoic acid, methyl ester
• 35234-16-3
• EN300-23017038
• trans-3-Octenoic acid methyl ester
• CHEBI:171757
• HAGXFSMJELVHFJ-VOTSOKGWSA-N
• trans-3-Octenoic Acid, methyl ester

• MDL： MFCD00672754
• Inchi： 1S/C9H16O2/c1-3-4-5-6-7-8-9(10)11-2/h6-7H,3-5,8H2,1-2H3/b7-6+
• InChI Key： HAGXFSMJELVHFJ-VOTSOKGWSA-N
• SMILES： O(C)C(C/C=C/CCCC)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl (3E)-oct-3-enoate

Exploring Methyl (3E)-Oct-3-Enoate (CAS No. 35234-16-3): Properties, Applications, and Industry Trends

Methyl (3E)-oct-3-enoate (CAS No. 35234-16-3) is an unsaturated ester with a distinctive fruity and floral aroma, making it a valuable ingredient in the fragrance and flavor industries. This compound, also known as methyl trans-3-octenoate, belongs to the class of alpha,beta-unsaturated esters, which are widely used in perfumery and food additives due to their low odor thresholds and versatility. Its chemical structure features an (E)-configuration at the double bond, contributing to its stability and unique sensory profile.

In recent years, the demand for natural-like aroma chemicals has surged, driven by consumer preferences for sustainable and clean-label products. Methyl (3E)-oct-3-enoate aligns with this trend, as it can be synthesized from bio-based feedstocks, offering an eco-friendly alternative to traditional synthetic fragrances. Researchers are also exploring its potential in green chemistry applications, such as biodegradable solvents and plasticizers, addressing global concerns about environmental pollution.

The compound's olfactory characteristics—often described as fresh, green, and slightly tropical—make it a popular choice for formulating fine fragrances, personal care products, and household cleaners. Perfumers frequently use it to create top notes in citrus and aquatic accords, while flavorists incorporate it into fruit-flavored beverages and confectioneries. Its compatibility with other ester compounds enhances its utility in complex blends.

From a technical perspective, methyl (3E)-oct-3-enoate exhibits moderate volatility and excellent solubility in common organic solvents, facilitating its integration into various formulations. Analytical methods like GC-MS (Gas Chromatography-Mass Spectrometry) and FTIR (Fourier Transform Infrared Spectroscopy) are routinely employed to ensure its purity and consistency. Manufacturers adhere to stringent quality standards, such as those set by the International Fragrance Association (IFRA), to guarantee safety and performance.

Emerging studies highlight the compound's potential in pheromone research and agrochemicals, where its structural analogs mimic insect communication signals. This application could revolutionize pest management strategies, reducing reliance on conventional pesticides. Additionally, its role in pharmaceutical intermediates is under investigation, particularly in synthesizing bioactive molecules with anti-inflammatory or antimicrobial properties.

As the industry shifts toward circular economy models, the synthesis of methyl (3E)-oct-3-enoate from renewable resources like plant oils or waste biomass is gaining traction. Innovations in catalytic processes, including enzymatic esterification, are improving yield and reducing energy consumption. These advancements align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

For formulators seeking alternatives to restricted substances, methyl (3E)-oct-3-enoate offers a compliant solution. Regulatory bodies such as the European Chemicals Agency (ECHA) and the U.S. Food and Drug Administration (FDA) have evaluated its safety profile, approving its use within specified limits. This regulatory clarity boosts its adoption across global markets.

In conclusion, methyl (3E)-oct-3-enoate (CAS No. 35234-16-3) exemplifies the intersection of chemistry, sustainability, and consumer trends. Its multifunctional applications—from fragrances to agrochemicals—underscore its industrial significance. As research continues to uncover new uses, this compound is poised to play a pivotal role in shaping future innovations in specialty chemicals.